BE“GHE Foundational & Exploratory

Check Availability & Pricing

3',5'-Dichloro-2'-hydroxyacetophenone
molecular structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3',5'-Dichloro-2'-
Compound Name:

hydroxyacetophenone

Cat. No.: B1348521

A Technical Guide to 3',5'-Dichloro-2'-
hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 3',5'-Dichloro-2'-
hydroxyacetophenone, a chemical compound of interest in various research and

development applications. The following sections detail its molecular characteristics and
provide a structural visualization.

Molecular and Physical Properties

3',5'-Dichloro-2'-hydroxyacetophenone is a substituted aromatic ketone. Its key quantitative
properties are summarized in the table below, compiled from various chemical data sources.
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Property Value

Molecular Formula C8H6CI202[1][2][3]

Molecular Weight 205.04 g/mol [4][5]

CAS Registry Number 3321-92-4[1][2]

Appearance White to yellow crystals or powder[3]

Melting Point 94-97 °C[5]

Boiling Point 132-134 °C at 18 mmHg[5]

IUPAC Name 1-(3,5-dichloro-2-hydroxyphenyl)ethanone[3]
InChl Key CJFYGRLIDKWMDI-UHFFFAOYSA-N[1][2]

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points listed
above are not provided in the referenced search results. These values are typically determined
through standard laboratory procedures such as capillary melting point determination and
vacuum distillation, respectively.

The synthesis of 3',5'-Dichloro-2'-hydroxyacetophenone can be achieved via the Fries
rearrangement of 2,4-dichlorophenyl acetate with aluminium chloride in tetrachloroethane at
150-160°C.[4] A detailed experimental protocol for this synthesis is not available in the
provided search results.

Molecular Structure Visualization

The molecular structure of 3',5'-Dichloro-2'-hydroxyacetophenone is depicted in the
following diagram, generated using the Graphviz DOT language.
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Caption: Molecular structure of 3',5'-Dichloro-2'-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348521#3-5-dichloro-2-hydroxyacetophenone-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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